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For Researchers, Scientists, and Drug Development Professionals

Introduction
ME-143 is a second-generation, synthetic isoflavone analogue that has demonstrated

significant anti-cancer properties in a variety of preclinical in vitro and in vivo models. This

technical guide provides an in-depth overview of the in vitro studies of ME-143 on various

cancer cell lines, focusing on its mechanism of action, quantitative anti-proliferative data, and

detailed experimental protocols. This document is intended to serve as a comprehensive

resource for researchers and professionals in the field of oncology drug development.

Data Presentation: Anti-Proliferative Activity of ME-
143
ME-143 has been shown to inhibit the growth of a broad range of human cancer cell lines.

While a comprehensive table of IC50 values across an extensive panel of cell lines is not

publicly available, preclinical studies have established its potent anti-cancer activity.

Metric Value Cancer Cell Types Reference

EC50 Range 20 - 50 nM
Ovarian and other

human cancers
[1]
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Note: The provided EC50 (Effective Concentration 50) range represents the concentration of

ME-143 required to inhibit the growth of cultured cancer cells by 50%. Further internal or

collaborative studies would be necessary to establish a comprehensive matrix of IC50 values

across a wider variety of specific cancer cell lines.

Mechanism of Action
ME-143 exerts its anti-cancer effects through a dual mechanism of action, targeting both

mitochondrial function and a cancer-specific cell surface protein.

Inhibition of Mitochondrial Complex I (NADH:ubiquinone oxidoreductase): ME-143 directly

inhibits the activity of mitochondrial complex I, a critical component of the electron transport

chain. This inhibition disrupts cellular respiration, leading to a decrease in ATP production, an

increase in reactive oxygen species (ROS), and ultimately, the induction of apoptosis.

Inhibition of ENOX2 (Ecto-NOX Disulfide-Thiol Exchanger 2): ME-143 is a potent inhibitor of

ENOX2, a cancer-specific cell surface protein that is involved in cell growth and proliferation.

By inhibiting ENOX2, ME-143 disrupts downstream signaling pathways, including the

Akt/FLIP/XIAP pathway, which is crucial for cell survival and resistance to apoptosis.

Signaling Pathways
The dual mechanism of action of ME-143 impacts key signaling pathways involved in cancer

cell proliferation and survival.

ME-143 Signaling Pathway: ENOX2 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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